Cas no 868678-56-2 (1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-56-2
• MF: C₁₉H₁₂Cl₃FN₂O₃
• MW: 441.667585372925
• CID: 5958832
• PubChem ID: 18560953
• Update Time: 2025-06-09

1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1-[(4-fluorophenyl)methoxy]-1,2-dihydro-2-oxo-N-(2,4,5-trichlorophenyl)-
• F1825-0087
• 868678-56-2
• 1-((4-fluorobenzyl)oxy)-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide
• AKOS024612203
• 1-[(4-fluorophenyl)methoxy]-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide
• 1-[(4-fluorophenyl)methoxy]-2-oxo-N-(2,4,5-trichlorophenyl)pyridine-3-carboxamide

• Inchi： 1S/C19H12Cl3FN2O3/c20-14-8-16(22)17(9-15(14)21)24-18(26)13-2-1-7-25(19(13)27)28-10-11-3-5-12(23)6-4-11/h1-9H,10H2,(H,24,26)
• InChI Key： MKGBPJAMKQNDBH-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC(Cl)=C(Cl)C=C1Cl)=O

Computed Properties

• Exact Mass: 439.989753g/mol
• Monoisotopic Mass: 439.989753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 9.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide

1-(4-Fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-56-2): An Overview

1-(4-Fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-56-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study for its therapeutic applications.

The molecular structure of 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide includes a pyridine ring substituted with a fluorinated phenyl group and a trichlorophenyl group. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule. The fluorine atom in the 4-position of the phenyl ring can enhance the lipophilicity and metabolic stability of the compound, while the trichlorophenyl group can contribute to its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cell survival and proliferation. This property makes it a potential lead compound for the development of novel anticancer therapies.

The pharmacokinetic profile of 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide has also been studied to understand its behavior in biological systems. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has good bioavailability. It is metabolized primarily in the liver by cytochrome P450 enzymes and is excreted mainly through the urine. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body.

The safety profile of 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide has been evaluated through various preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(4-fluorophenyl)methoxy-2-oxo-N-(2,4,5-trichlorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-56-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in treating various diseases.